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Compound of Interest

Compound Name: 1-Nitro-D-proline

Cat. No.: B13966137 Get Quote

Disclaimer: No specific Material Safety Data Sheet (MSDS) for 1-Nitro-D-proline was identified

during the literature search. The following safety and handling precautions are based on the

analysis of safety data for structurally related compounds, including D-proline and various nitro-

containing organic molecules, as well as general principles of laboratory safety. Researchers,

scientists, and drug development professionals should handle this compound with caution and

perform a thorough risk assessment before use.

Hazard Identification and Classification
Due to the presence of a nitro group, 1-Nitro-D-proline is anticipated to have potential hazards

associated with nitro compounds. These may include risks of being an oxidizing agent,

potential for thermal instability, and possible mutagenic properties. The amino acid backbone

(D-proline) itself is generally considered to be of low toxicity.

A study on the synthesis and biological evaluation of 1-nitroproline suggests that it may have

marginal mutagenicity, warranting further investigation into its carcinogenic potential.[1]

Table 1: Summary of Potential Hazards and Precautions based on Related Compounds
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Hazard Category Potential Hazard

Recommended
Precautionary
Statements (P-
Statements)

Pictogram
(Example from
related
compounds)

Health

May be harmful if

swallowed, inhaled, or

absorbed through the

skin. May cause eye,

skin, and respiratory

tract irritation.

Potential for

mutagenicity.[1]

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.[2] P280:

Wear protective

gloves/protective

clothing/eye

protection/face

protection.[2]

P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.[2]

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water.[2]

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[2]

alt text

Fire and Explosion As with many organic

nitro compounds,

there is a potential for

thermal

decomposition at

elevated

temperatures, which

P210: Keep away

from heat, hot

surfaces, sparks,

open flames and other

ignition sources. No

smoking. P370+P378:

In case of fire: Use

alt text
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may release toxic

fumes such as

nitrogen oxides (NOx),

carbon monoxide

(CO), and carbon

dioxide (CO2).[3][4]

appropriate media for

extinction.

Environmental

The environmental

impact is not fully

characterized. Spills

should be contained

to prevent entry into

waterways.

P273: Avoid release to

the environment.

Not specified for

related compounds.

Experimental Protocols: Safe Handling Procedures
Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[3][4]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent

skin contact.[3][5]

Respiratory Protection: For operations that may generate dust or aerosols, use a

NIOSH/MSHA-approved respirator with an appropriate particulate filter.[4]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid material or preparing solutions.

An eyewash station and safety shower should be readily accessible in the work area.

Handling and Storage
Handling: Avoid creating dust.[4][6] Wash hands thoroughly after handling.[2] Avoid contact

with skin, eyes, and clothing.[3][4] Avoid ingestion and inhalation.[3][4]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4]

Keep away from heat and sources of ignition.[3][4] Store separately from strong oxidizing

agents.[3]

First Aid Measures
Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention if irritation develops.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Get medical attention.[6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.[6]

Spill and Disposal Procedures
Spill: In case of a spill, wear appropriate PPE. Carefully sweep up the material, avoiding dust

generation, and place it in a suitable, labeled container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Visualization of Safety Workflow
The following diagram illustrates the logical workflow from hazard identification to the

implementation of appropriate safety measures when working with 1-Nitro-D-proline.
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Caption: Logical workflow for handling 1-Nitro-D-proline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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